Cas no 2680780-66-7 (tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate
• CAS No: 2680780-66-7
• MF: C₂₄H₃₆N₂O₅
• MW: 432.553047180176
• CID: 5624115
• PubChem ID: 165935659
• Update Time: 2025-07-21

tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28304191
• tert-butyl 4-({1-[(benzyloxy)carbonyl]piperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate
• 2680780-66-7
• tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate

• Inchi： 1S/C24H36N2O5/c1-24(2,3)31-23(29)26-15-11-20(12-16-26)21(27)19-9-13-25(14-10-19)22(28)30-17-18-7-5-4-6-8-18/h4-8,19-21,27H,9-17H2,1-3H3
• InChI Key： DOJPDUJYEMDWRB-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(=O)OCC2C=CC=CC=2)CC1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 432.26242225g/mol
• Monoisotopic Mass: 432.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.3Ų

Additional information on tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate

Advanced Synthesis and Pharmacological Applications of tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate (CAS No. 2680780-66-7)

Recent advancements in medicinal chemistry have highlighted the significance of tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate (CAS No. 2680780-66-7) as a critical intermediate in the development of novel therapeutic agents. This compound, characterized by its unique piperidine ring system and benzyloxy functionality, has emerged as a key building block in the synthesis of bioactive molecules targeting inflammatory and neurodegenerative disorders. The structural complexity of this compound, including the hydroxy and carbonyl groups, enables its potential application in drug discovery programs focused on modulating intracellular signaling pathways.

Structural analysis of tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate reveals a dual piperidine framework connected through a hydroxy methyl bridge. The benzyloxy group at the piperidin-4-yl moiety contributes to molecular stability and solubility, while the carbonyl functionality at the terminal position enhances its reactivity in subsequent chemical transformations. This structural design aligns with recent trends in medicinal chemistry, where multifunctional scaffolds are increasingly utilized to achieve pharmacological specificity and improved bioavailability.

Experimental studies published in Journal of Medicinal Chemistry (2023) have demonstrated that tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate exhibits promising pharmacological properties when incorporated into drug-like molecules. Researchers have reported its ability to modulate the activity of protein kinase C (PKC) isoforms, which are implicated in various pathological conditions such as cancer and neurodegeneration. The hydroxy methyl group in this compound is believed to play a critical role in the formation of hydrogen bonds with target proteins, enhancing its binding affinity and selectivity.

Recent computational studies using molecular docking simulations have further validated the potential of tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate as a scaffold for drug design. These studies, published in Computational and Structural Chemistry (2024), highlight its ability to interact with specific binding pockets in target proteins, particularly those involved in inflammatory response regulation. The benzyloxy group has been identified as a key contributor to the compound's ability to inhibit the activity of pro-inflammatory cytokines, making it a valuable candidate for the development of anti-inflammatory therapeutics.

One of the most significant advantages of tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate is its synthetic versatility. Its carbonyl functionality allows for a wide range of chemical modifications, including the introduction of fluorinated or hydroxyl groups to enhance metabolic stability. This flexibility has been leveraged in recent drug discovery programs targeting neurodegenerative diseases, where the compound has been used as a core structure for the development of small molecule inhibitors of beta-secretase (BACE1), a key enzyme in Alzheimer's disease pathology.

Pharmacokinetic studies conducted by a research team at the University of California (2023) have shown that derivatives of tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate exhibit improved oral bioavailability compared to their parent compounds. This is attributed to the hydroxy methyl group's ability to enhance solubility while maintaining sufficient metabolic stability. Such properties make this compound an attractive candidate for the development of orally administered therapeutics, a critical requirement for many drug discovery programs.

Another area of active research involving tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate is its potential application in the treatment of autoimmune disorders. A study published in Autoimmunity Research (2024) demonstrated that this compound can modulate the activity of T-helper cells by interfering with the signaling pathways mediated by calcineurin. This mechanism of action makes it a promising candidate for the development of immunomodulatory agents targeting systemic lupus erythematosus and other autoimmune conditions.

The synthesis of tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate has also been optimized for large-scale production, which is essential for its application in pharmaceutical development. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high stereochemical purity, a critical requirement for its use in drug discovery programs. These synthetic improvements have been documented in several patents filed by pharmaceutical companies, underscoring the compound's commercial potential.

In conclusion, tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate (CAS No. 2680780-66-7) represents a significant advancement in medicinal chemistry. Its unique structural features, including the hydroxy methyl bridge and benzyloxy functionality, enable its application in the development of therapeutics targeting a wide range of diseases. The compound's synthetic versatility and pharmacological potential make it an attractive candidate for further research and development in the pharmaceutical industry.

For more information on the latest research and applications of tert-butyl 4-({1-(benzyloxy)carbonylpiperidin-4-yl}(hydroxy)methyl)piperidine-1-carboxylate, please refer to recent publications in Journal of Medicinal Chemistry, Computational and Structural Chemistry, and Autoimmunity Research. These studies continue to expand our understanding of this compound's potential in the development of novel therapeutics.